5-Bromo-2-naphthyl 2-ethoxybenzoate

• Molecular Formula: C19H15BrO3
• Molecular Weight: 371.2 g/mol
• IUPAC Name: (5-bromonaphthalen-2-yl) 2-ethoxybenzoate
• InChI: InChI=1S/C19H15BrO3/c1-2-22-18-9-4-3-7-16(18)19(21)23-14-10-11-15-13(12-14)6-5-8-17(15)20/h3-12H,2H2,1H3
• InChI Key: IJXFXLYTYBQPMW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=CC=C3)Br

Description

5-Bromo-2-naphthyl 2-ethoxybenzoate is a synthetic benzoate ester derivative featuring a brominated naphthyl group and an ethoxy-substituted benzene ring. Its structure combines a hydrophobic naphthyl moiety with a polar ethoxybenzoate group, making it a candidate for applications in medicinal chemistry, particularly in proteolysis-targeting chimeras (PROTACs) where ester derivatives are often used as E3 ligase-binding ligands .

Comparison with Similar Compounds

Structural and Functional Analogues

Key analogues include:

• Methyl 4-(tert-butyl)-2-ethoxybenzoate : A precursor in PROTAC synthesis with a tert-butyl group enhancing hydrophobicity.
• RG7112 derivatives : PROTAC-conjugated ligands featuring ethoxybenzoate cores and piperazine linkers.

Table 1: Comparative Analysis of Key Compounds

Property	5-Bromo-2-naphthyl 2-ethoxybenzoate	Methyl 4-(tert-butyl)-2-ethoxybenzoate	RG7112 Derivatives
Substituents	Bromo-naphthyl, ethoxybenzoate	tert-butyl, ethoxybenzoate	Ethoxybenzoate, piperazine
Molecular Weight (g/mol)	~345 (estimated)	~250	~400–500 (varies with linker)
Solubility	Low (hydrophobic naphthyl)	Moderate (tert-butyl enhances lipid solubility)	Low (depends on linker)
Synthesis Yield	Not reported (inferred: moderate-to-low)	18% (initial coupling step)	51% (linker attachment)
Key Interactions	Halogen bonding (Br), π-π stacking	Hydrophobic (tert-butyl)	Hydrogen bonding (piperazine)